![molecular formula C16H20ClFN2O B4679043 N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea](/img/structure/B4679043.png)
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea
Overview
Description
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea, also known as BAY 43-9006, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anti-tumor and anti-angiogenic properties, making it a promising candidate for cancer treatment. In
Mechanism of Action
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea 43-9006 works by inhibiting the activity of several kinases, including Raf kinase, which is involved in the regulation of cell growth and survival. By inhibiting the activity of these kinases, this compound 43-9006 can disrupt the signaling pathways that promote tumor growth and angiogenesis. Additionally, this compound 43-9006 has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound 43-9006 has been found to exhibit anti-tumor and anti-angiogenic properties, making it a promising candidate for cancer treatment. It has been shown to inhibit the activity of several kinases, including Raf kinase, which is involved in the regulation of cell growth and survival. By inhibiting the activity of these kinases, this compound 43-9006 can disrupt the signaling pathways that promote tumor growth and angiogenesis. Additionally, this compound 43-9006 has been found to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea 43-9006 in lab experiments is that it has been extensively studied and has a well-established mechanism of action. Additionally, this compound 43-9006 has been found to exhibit anti-tumor and anti-angiogenic properties, making it a promising candidate for cancer treatment. However, one limitation of using this compound 43-9006 in lab experiments is that it can be difficult to synthesize, which may limit its availability and use in certain studies.
Future Directions
There are several future directions for the study of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea 43-9006. One area of research could be to investigate the potential of this compound 43-9006 in combination with other drugs or therapies for cancer treatment. Additionally, further studies could explore the potential of this compound 43-9006 in the treatment of other diseases, such as diabetes or cardiovascular disease. Finally, future research could focus on developing more efficient synthesis methods for this compound 43-9006, which could improve its availability and use in lab experiments.
Scientific Research Applications
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-N'-(4-chloro-2-fluorophenyl)urea 43-9006 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been found to exhibit anti-tumor and anti-angiogenic properties, making it a promising candidate for cancer treatment. This compound 43-9006 has been shown to inhibit the activity of several kinases, including Raf kinase, which is involved in the regulation of cell growth and survival. By inhibiting the activity of these kinases, this compound 43-9006 can disrupt the signaling pathways that promote tumor growth and angiogenesis.
properties
IUPAC Name |
1-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-3-(4-chloro-2-fluorophenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClFN2O/c1-9(13-7-10-2-3-11(13)6-10)19-16(21)20-15-5-4-12(17)8-14(15)18/h4-5,8-11,13H,2-3,6-7H2,1H3,(H2,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYPUEKBHSVPLLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC2CCC1C2)NC(=O)NC3=C(C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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